Cas no 5512-21-0 (2-(Dodecylsulfanyl)-1,4,5,6-tetrahydropyrimidine hydrobromide)

• Product Name: 2-(Dodecylsulfanyl)-1,4,5,6-tetrahydropyrimidine hydrobromide
• CAS No: 5512-21-0
• MF: C₁₆H₃₃BrN₂S
• MW: 365.415622472763
• CID: 6629267
• PubChem ID: 47002438
• Update Time: 2025-11-01

2-(Dodecylsulfanyl)-1,4,5,6-tetrahydropyrimidine hydrobromide Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-(dodecylthio)-1,4,5,6-tetrahydro-, hydrobromide (1:1)
• 2-(Dodecylthio)-1,4,5,6-tetrahydropyrimidine hydrobromide
• 2-(dodecylsulfanyl)-1,4,5,6-tetrahydropyrimidinehydrobromide
• EN300-59565
• 5512-21-0
• 2-(dodecylsulfanyl)-1,4,5,6-tetrahydropyrimidine hydrobromide
• CS-0297533
• 2-(Dodecylsulfanyl)-1,4,5,6-tetrahydropyrimidine hydrobromide

• Inchi： 1S/C16H32N2S.BrH/c1-2-3-4-5-6-7-8-9-10-11-15-19-16-17-13-12-14-18-16;/h2-15H2,1H3,(H,17,18);1H
• InChI Key： BNBVWULJVFUQHD-UHFFFAOYSA-N
• SMILES： S(C1=NCCCN1)CCCCCCCCCCCC.Br

Computed Properties

• Exact Mass: 364.155
• Monoisotopic Mass: 364.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Additional information on 2-(Dodecylsulfanyl)-1,4,5,6-tetrahydropyrimidine hydrobromide

Comprehensive Overview of 2-(Dodecylsulfanyl)-1,4,5,6-tetrahydropyrimidine hydrobromide (CAS No. 5512-21-0)

2-(Dodecylsulfanyl)-1,4,5,6-tetrahydropyrimidine hydrobromide (CAS No. 5512-21-0) is a specialized organic compound with a unique molecular structure, combining a tetrahydropyrimidine core with a dodecylsulfanyl side chain. This compound has garnered significant attention in recent years due to its potential applications in corrosion inhibition, material science, and pharmaceutical research. Its hydrobromide salt form enhances solubility and stability, making it a versatile candidate for various industrial and scientific uses.

One of the most frequently searched questions about this compound is: "What are the applications of 2-(Dodecylsulfanyl)-1,4,5,6-tetrahydropyrimidine hydrobromide?" Researchers and industry professionals are particularly interested in its role as a corrosion inhibitor for metals, especially in harsh environments. The dodecylsulfanyl group contributes to its hydrophobic properties, which help form protective layers on metal surfaces, preventing oxidative damage. This makes it a valuable additive in lubricants, coatings, and industrial fluids.

Another trending topic is the compound's potential in drug delivery systems. The tetrahydropyrimidine moiety is known for its bioactivity, and when combined with the hydrobromide salt, it may improve the bioavailability of certain pharmaceuticals. Recent studies have explored its use in nanotechnology and targeted therapy, aligning with the growing demand for sustainable and efficient medical solutions.

From a synthetic chemistry perspective, 5512-21-0 is often discussed in forums and research papers for its synthesis pathways and reaction mechanisms. The compound's long-chain alkyl group (dodecylsulfanyl) poses interesting challenges for chemists, particularly in optimizing yield and purity. Advanced techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize this molecule, ensuring its quality for high-end applications.

Environmental considerations are also a hot topic. Users frequently search for "Is 2-(Dodecylsulfanyl)-1,4,5,6-tetrahydropyrimidine hydrobromide eco-friendly?" While the compound is not classified as hazardous, its biodegradability and environmental impact are under ongoing study. Innovations in green chemistry aim to develop derivatives with reduced ecological footprints, catering to the global push for sustainability.

In summary, 2-(Dodecylsulfanyl)-1,4,5,6-tetrahydropyrimidine hydrobromide (CAS No. 5512-21-0) is a multifaceted compound with applications spanning industrial, pharmaceutical, and material science fields. Its unique properties and adaptability make it a subject of continuous research, addressing both current challenges and future opportunities in science and technology.